Cas no 20780-77-2 (6-Iodo-1H-indole-2,3-dione)
6-Iodo-1H-indole-2,3-dione structure
Product Name:6-Iodo-1H-indole-2,3-dione
CAS No:20780-77-2
MF:C8H4INO2
MW:273.027334213257
MDL:MFCD01925283
CID:875766
PubChem ID:14387274
Update Time:2025-04-19
6-Iodo-1H-indole-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-Iodoindoline-2,3-dione
- 6-Iodo-1H-indole-2,3-dione
- 6-Iodo-2,3-dihydro-1H-indole-2,3-dione
- 6-Iodoisatin
- BUTTPARK 148\07-02
- 1H-Indole-2,3-dione,6-iodo
- 6-Iodo-1H-indol-2,3-dione
- 6-iodo-indoline-2,3-dione
- 6-iodoroisatin
- 6-Jod-indolin-2,3-dion
- 1H-Indole-2,3-dione, 6-iodo-
- 6-Iodo-2,3-indolinedione
- 6-iodo-1H-indole-2,3dione
- PHKAOEGXBSERHX-UHFFFAOYSA-N
- 0637AB
- MB02172
- AK119566
- SY059763
- AM807771
- AB0048136
- 20780-77-2
- EN300-115396
- BUTTPARK 148 7-02
- AKOS015853854
- MFCD01925283
- CS-0037862
- SCHEMBL3467211
- F15610
- DTXSID30559672
- Z1269200560
- DB-022210
- AE-646/12709021
- 6P-727
-
- MDL: MFCD01925283
- Inchi: 1S/C8H4INO2/c9-4-1-2-5-6(3-4)10-8(12)7(5)11/h1-3H,(H,10,11,12)
- InChI Key: PHKAOEGXBSERHX-UHFFFAOYSA-N
- SMILES: IC1C=CC2C(C(NC=2C=1)=O)=O
Computed Properties
- Exact Mass: 272.92900
- Monoisotopic Mass: 272.92868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 46.2
Experimental Properties
- Density: 2.106±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 195 ºC
- Solubility: Very slightly soluble (0.6 g/l) (25 º C),
- PSA: 46.17000
- LogP: 1.56400
6-Iodo-1H-indole-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MP970-250mg |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 95+% | 250mg |
906CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MP970-100mg |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 95+% | 100mg |
415CNY | 2021-05-07 | |
| TRC | I707378-25mg |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I707378-50mg |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I707378-250mg |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 250mg |
$ 80.00 | 2022-06-04 | ||
| Chemenu | CM148548-5g |
6-Iodo-2,3-dihydro-1H-indole-2,3-dione |
20780-77-2 | 95% | 5g |
$777 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MP970-50mg |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 95+% | 50mg |
151.0CNY | 2021-07-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MP970-200mg |
6-Iodo-1H-indole-2,3-dione |
20780-77-2 | 95+% | 200mg |
406.0CNY | 2021-07-18 | |
| Chemenu | CM148548-250mg |
6-Iodo-2,3-dihydro-1H-indole-2,3-dione |
20780-77-2 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM148548-1g |
6-Iodo-2,3-dihydro-1H-indole-2,3-dione |
20780-77-2 | 95% | 1g |
$*** | 2023-03-30 |
6-Iodo-1H-indole-2,3-dione Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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